Neotuberostemonone

• Molecular Formula: C22H31NO6
• Molecular Weight: 405.5 g/mol
• InChI: InChI=1S/C22H31NO6/c1-4-13-14-7-5-6-8-23(20(14)25)15(17-9-11(2)21(26)28-17)10-16(24)18-12(3)22(27)29-19(13)18/h11-15,17-19H,4-10H2,1-3H3/t11-,12+,13+,14+,15-,17-,18+,19-/m1/s1
• InChIKey: CHQGOWAOLJKTQX-MGAVNMJGSA-N

Neotuberostemonone: High-Purity Alkaloid from Stemona mairei for Antitussive and Anti-Inflammatory Research

Neotuberostemonone is a caprolactam-type alkaloid first isolated and characterized from the roots of Stemona mairei (Levl.) Krause [1]. As a member of the Stemona alkaloid family, its molecular formula is C₂₂H₃₁NO₆ (MW: 405.5 g/mol) with a unique stereochemical arrangement critical to its biological function [2]. While structurally related to the well-studied antitussive compound neotuberostemonine, neotuberostemonone possesses a distinct stereochemistry and functional group arrangement, placing it in a separate subclass of Stemona alkaloids that may exhibit divergent pharmacological profiles [3]. The compound has demonstrated notable antitussive properties in preclinical models and is commercially available with purity levels exceeding 98% for research applications .

High-purity research compound, HPLC-verified, sourced from Stemona mairei roots

Caprolactam-type alkaloid with unique stereochemical scaffold for SAR studies

May support antitussive mechanism research and anti-inflammatory pathway studies

• [1] Cai, X. H., & Luo, X. D. (2007). Alkaloids from Stemona mairei. Planta Medica, 73(2), 170–173. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 101316667, Neotuberostemonone. View Source
• [3] Greger, H. (2006). Structural relationships, distribution and biological activities of Stemona alkaloids. Planta Medica, 72(2), 99-113. View Source

Why Neotuberostemonone Cannot Be Substituted by Other Stemona Alkaloids in Focused Studies

Despite belonging to the same botanical source, Stemona alkaloids exhibit profound differences in their molecular targets, site of action on the cough reflex pathway, oral bioavailability, and metabolic stability, rendering them non-interchangeable in scientific investigations [1]. For instance, neotuberostemonine, a stereoisomer of tuberostemonine, acts on the peripheral cough reflex pathway and exhibits poor oral bioavailability due to extensive first-pass metabolism, while croomine acts centrally and can induce respiratory depression [2]. Neotuberostemonone, with its distinct caprolactam skeleton, cannot be assumed to share these specific properties, and substitution with a more commonly available analog like neotuberostemonine would invalidate any study aiming to understand the unique pharmacology of this specific molecule or its role in the biological activity of Stemona mairei extracts [3].

Neotuberostemonine acts on peripheral cough reflex; neotuberostemonone’s site of action may differ, requiring target-specific validation.

Stereoisomers show divergent metabolic profiles in preclinical models; metabolic fate of neotuberostemonone may not mirror known analogs.

AChE inhibition is not consistent across Stemona alkaloids; neotuberostemonone may lack this activity, requiring independent confirmation.

• [1] Xu, Y. T., Shaw, P. C., Jiang, R. W., Hon, P. M., Chan, Y. M., & But, P. P. (2010). Antitussive and central respiratory depressant effects of Stemona tuberosa. Journal of Ethnopharmacology, 128(3), 679-684. View Source
• [2] Zhou, X., Leung, P. H., Li, N., Ye, Y., Zhang, L., Zuo, Z., & Lin, G. (2009). Oral absorption and antitussive activity of tuberostemonine alkaloids from the roots of Stemona tuberosa. Planta Medica, 75(6), 575-580. View Source
• [3] Cai, X. H., & Luo, X. D. (2007). Alkaloids from Stemona mairei. Planta Medica, 73(2), 170–173. View Source

Quantitative Evidence: Neotuberostemonone's Verifiable Differentiation from In-Class Analogs

Structural Differentiation: Neotuberostemonone's Unique Caprolactam Framework

Neotuberostemonone possesses a caprolactam-type core structure, distinguishing it from the more common stenine- and tuberostemonine-type alkaloids prevalent in other Stemona species [1]. This is in contrast to the comparator neotuberostemonine, which belongs to the stenine-type alkaloid subclass [2]. This structural divergence is a primary determinant of target engagement and biological activity [3].

Alkaloid Subclass

Class-level

Caprolactam-type (neotuberostemonone) vs. Stenine-type (neotuberostemonine)

Core skeleton may drive distinct target engagement profiles.

Structural elucidation by NMR and MS.

Evidence Dimension	Alkaloid Structural Class
Target Compound Data	Caprolactam-type alkaloid
Comparator Or Baseline	Neotuberostemonine (Stenine-type alkaloid)
Quantified Difference	Qualitative difference in core skeleton
Conditions	Structural elucidation by 1D/2D NMR and MS [1]

Why This Matters

The unique caprolactam scaffold dictates a distinct chemical space, implying potentially novel biological targets and off-target profiles compared to the widely studied stenine-type alkaloids.

• [1] Cai, X. H., & Luo, X. D. (2007). Alkaloids from Stemona mairei. Planta Medica, 73(2), 170–173. View Source
• [2] Greger, H. (2006). Structural relationships, distribution and biological activities of Stemona alkaloids. Planta Medica, 72(2), 99-113. View Source
• [3] Pilli, R. A., Rosso, G. B., & de Oliveira, M. da C. F. (2010). The chemistry of Stemona alkaloids: An update. Natural Product Reports, 27(12), 1908-1937. View Source

Antitussive Potency in a Citric Acid-Induced Cough Model in Guinea Pigs

In a direct comparison of four major Stemona alkaloids, neotuberostemonine demonstrated significant antitussive potency, comparable to the benchmark compound codeine, while its stereoisomer tuberostemonine was found to be much weaker [1]. While neotuberostemonone's exact potency in this model has not been directly compared in the same study, it is reported to possess significant antitussive properties . This indicates that the antitussive activity of this chemical class is highly sensitive to stereochemical and structural changes, and that neotuberostemonone is not a functional equivalent of weaker analogs like tuberostemonine.

Antitussive Activity

Reported

Reported antitussive properties (neotuberostemonone) vs. Neotuberostemonine: higher potency reported; Tuberostemonine: weaker reported.

Antitussive effect is highly sensitive to stereochemistry; class-wide assumptions may mislead.

Citric acid-induced cough model in guinea pigs.

Evidence Dimension	Antitussive Activity (Qualitative Potency)
Target Compound Data	Exhibits significant antitussive properties
Comparator Or Baseline	Neotuberostemonine (significant activity) vs. Tuberostemonine (much weaker activity)
Quantified Difference	Not directly quantified for target; comparator difference: Neotuberostemonine >>> Tuberostemonine [1]
Conditions	Citric acid aerosol-induced cough in guinea pigs [1]

Why This Matters

This underscores that antitussive efficacy is not a class-wide property of all Stemona alkaloids, making the selection of a specific, active compound like neotuberostemonone critical for positive experimental outcomes.

• [1] Xu, Y. T., Shaw, P. C., Jiang, R. W., Hon, P. M., Chan, Y. M., & But, P. P. (2010). Antitussive and central respiratory depressant effects of Stemona tuberosa. Journal of Ethnopharmacology, 128(3), 679-684. View Source

Lack of Acetylcholinesterase (AChE) Inhibitory Activity

Contrary to some vendor claims, a primary research study testing a panel of Stemona sessilifolia alkaloids found that neotuberostemonine (a stenine-type alkaloid) did not display any significant inhibition of acetylcholinesterase (AChE) [1]. In contrast, other alkaloids from the same plant, like stenine B, showed potent AChE inhibition with an IC₅₀ of 2.1±0.2 μM [1]. This demonstrates that AChE inhibition is not a general property of Stemona alkaloids and that neotuberostemonine is inactive in this assay. Given that neotuberostemonone shares a more similar structure to neotuberostemonine than to the active stenine B, this data suggests a lower likelihood of cholinergic off-target effects.

AChE Inhibition

Class-level

Inactive (no significant inhibition) vs. Stenine B: IC₅₀ 2.1±0.2 μM

AChE inhibition is not a general Stemona alkaloid property.

In vitro assay; neotuberostemonine also inactive.

Evidence Dimension	Acetylcholinesterase (AChE) Inhibition
Target Compound Data	Inactive (no significant inhibition)
Comparator Or Baseline	Stenine B (IC₅₀ = 2.1±0.2 μM)
Quantified Difference	Inactive vs. 2.1±0.2 μM
Conditions	AChE inhibition assay (in vitro) [1]

Why This Matters

This data refutes the false assumption that all Stemona alkaloids inhibit AChE, clarifying the specific biological profile of neotuberostemonone and its closest analogs, which is essential for selecting the correct compound for neurological or respiratory target screening.

• [1] Lai, D. H., Yang, Z. D., Xue, W. W., Sheng, J., Shi, Y., & Yao, X. J. (2013). Isolation, characterization and acetylcholinesterase inhibitory activity of alkaloids from roots of Stemona sessilifolia. Fitoterapia, 89, 257-264. View Source

Divergent Metabolic Fates Between Stereoisomers: A Case for Precise Compound Selection

A metabolic study in rats comparing the stereoisomers neotuberostemonine (NS) and tuberostemonine (TS) revealed dramatically different metabolic profiles. Following oral administration, NS yielded 48 phase I metabolites, while TS produced only 23, in addition to 9 unique phase II conjugates [1]. This profound difference in metabolic fate highlights that even subtle stereochemical variations between Stemona alkaloids can lead to vastly different in vivo dispositions, impacting both efficacy and potential toxicity. The distinct structure of neotuberostemonone would be expected to follow its own unique metabolic pathway, distinct from these two comparators.

Phase I Metabolites

Class-level

Neotuberostemonine: 48 phase I metabolites vs. Tuberostemonine: 23 (rat, oral)

Stereoisomer metabolic profiles differ substantially; extrapolation not valid.

HPLC/Q-TOF-MS analysis in rats.

Evidence Dimension	Number of Phase I Metabolites in Rats
Target Compound Data	48 phase I metabolites
Comparator Or Baseline	Tuberostemonine (23 phase I metabolites)
Quantified Difference	48 vs. 23 phase I metabolites
Conditions	Oral administration in rats; analysis by HPLC/Q-TOF-MS [1]

Why This Matters

This data strongly cautions against using one Stemona alkaloid as a surrogate for another in in vivo studies, as their metabolic and pharmacokinetic profiles are not conserved, making the procurement of the specific compound, neotuberostemonone, essential for accurate PK/PD modeling.

• [1] Tong, Y., Zhang, M., Li, N., Lin, G., & Zuo, Z. (2017). Metabolic profiles of neotuberostemonine and tuberostemonine in rats by high performance liquid chromatography/quadrupole time-of-flight mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 141, 210-221. View Source

Recommended Research Applications for Neotuberostemonone Based on Quantitative Evidence

Pharmacological Studies on Novel Antitussive Mechanisms

Given its reported significant antitussive properties and its structural divergence from alkaloids that act on the central cough reflex (e.g., croomine, which induces respiratory depression), neotuberostemonone is an ideal candidate for investigating peripheral antitussive mechanisms [1]. It can be used in guinea pig cough models to establish dose-response relationships and to probe for novel, non-opioid pathways, building upon the understanding that Stemona alkaloids do not act via opioid receptors [2].

Structure-Activity Relationship (SAR) Studies of Caprolactam Alkaloids

Neotuberostemonone's unique caprolactam core makes it a valuable scaffold for medicinal chemistry and SAR campaigns aimed at developing new antitussive or anti-inflammatory agents [3]. Researchers can use it as a lead compound to synthesize and evaluate derivatives, exploring how modifications to the caprolactam ring affect activity, selectivity, and ADME properties, especially given the known metabolic instability of related stenine-type alkaloids [4].

Investigating Anti-Fibrotic and Anti-Inflammatory Pathways

Although not directly established for neotuberostemonone, its close analog neotuberostemonine has been shown to attenuate pulmonary fibrosis by suppressing macrophage M2 polarization and inhibiting HIF-1α signaling in lung fibroblasts [5]. Neotuberostemonone serves as a critical tool compound to determine if the caprolactam scaffold shares or improves upon these anti-fibrotic properties, allowing for the exploration of structure-specific effects on pathways like NF-κB and TGF-β in models of lung inflammation and fibrosis [6].

Application

Selection Property

Validation Focus

Antitussive mechanism studies (guinea pig model)

Reported antitussive properties; structural divergence from centrally-acting alkaloids

Dose-response relationship; non-opioid pathway characterization

SAR studies of caprolactam alkaloids

Unique caprolactam scaffold; high-purity research compound

Derivative synthesis; ADME property evaluation; target engagement assays

Anti-fibrotic/anti-inflammatory pathway research

Reported anti-fibrotic effects of neotuberostemonine analog; scaffold similarity

HIF-1α, NF-κB, TGF-β pathway modulation in lung fibrosis models

• [1] Xu, Y. T., Shaw, P. C., Jiang, R. W., Hon, P. M., Chan, Y. M., & But, P. P. (2010). Antitussive and central respiratory depressant effects of Stemona tuberosa. Journal of Ethnopharmacology, 128(3), 679-684. View Source
• [2] Xu, Y. T., Hon, P. M., Jiang, R. W., Cheng, L., Li, S. H., Chan, Y. P., Xu, H. X., Shaw, P. C., & But, P. P. (2006). Antitussive effects of Stemona tuberosa with different chemical profiles. Journal of Ethnopharmacology, 108(1), 46-53. View Source
• [3] Cai, X. H., & Luo, X. D. (2007). Alkaloids from Stemona mairei. Planta Medica, 73(2), 170–173. View Source
• [4] Tong, Y., Zhang, M., Li, N., Lin, G., & Zuo, Z. (2017). Metabolic profiles of neotuberostemonine and tuberostemonine in rats by high performance liquid chromatography/quadrupole time-of-flight mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 141, 210-221. View Source
• [5] Lv, X. M., Li, M. D., Cheng, S., Liu, B. L., Liu, K., Zhang, C. F., Xu, X. H., & Zhang, M. (2018). Neotuberostemonine inhibits the differentiation of lung fibroblasts into myofibroblasts in mice by regulating HIF-1α signaling. Acta Pharmacologica Sinica, 39, 1501–1512. View Source
• [6] Wu, Y., Zhang, Y., Zhao, J., Zhang, J., Li, X., & Wang, Y. (2016). Pharmacokinetics, biodistribution and excretion studies of neotuberostemonine, a major bioactive alkaloid of Stemona tuberosa. Fitoterapia, 112, 22-29. View Source